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Compound of Interest

Compound Name: Tyrphostin RG 14620

CAS No.: 136831-49-7

Cat. No.: B1679308

Get Quote

Topic: Resolving Inconsistent IC50 Data for Tyrphostin RG 14620 Target Audience: Drug

Discovery Scientists, Assay Development Leads Compound Class: Non-phenolic Tyrphostin

(EGFR Inhibitor)

Executive Summary: Why is your RG 14620 data
inconsistent?
Inconsistent IC50 data for Tyrphostin RG 14620 (CAS: 136831-49-7) typically stems from

three specific failure modes:

Photochemical Degradation: RG 14620 contains an exocyclic double bond susceptible to

rapid Z-to-E photoisomerization and [2+2] photocycloaddition under standard laboratory

lighting.[1]

Potency Misalignment: Researchers often confuse RG 14620 (IC50 ~3 µM) with the

structurally related but significantly more potent Tyrphostin AG 1478 (IC50 ~3 nM).[1]
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ATP Competition: As an ATP-competitive inhibitor, the apparent IC50 is strictly dependent on

the ATP concentration used in the kinase assay.[1]

This guide provides the diagnostic frameworks to isolate these variables and restore data

reproducibility.

Module 1: Chemical Integrity & Handling
Q: My fresh powder batch shows lower potency than the previous lot. Is the compound

unstable?

A: Yes, but likely due to light exposure, not thermal instability.[1] RG 14620 is a

benzylidenemalononitrile derivative.[1] The active biological pharmacophore is the (Z)-isomer.

[1] Upon exposure to cool white fluorescent light (standard lab lighting), the compound

undergoes two deactivating reactions:

Isomerization: Conversion to the thermodynamically stable but biologically less active (E)-

isomer.[1]

Dimerization: In the solid state, crystal packing facilitates a [2+2] photocycloaddition, forming

an inactive cyclobutane dimer.[1]

Protocol: The "Dark Room" Standard

Solubilization: All weighing and DMSO dissolution must occur under amber light or in a

darkened room.

Storage: Store solid powder at -20°C, strictly protected from light (foil-wrapped).

Verification: If you suspect degradation, run an HPLC analysis.[1] The dimer and (E)-isomer

will appear as distinct peaks with different retention times compared to the pure (Z)-RG

14620 standard.[1]
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Figure 1: Photochemical degradation pathways of Tyrphostin RG 14620 leading to potency

loss.[1]

Module 2: Potency & Assay Configuration
Q: I am observing an IC50 of 3 µM, but literature suggests nanomolar activity. Is my assay

insensitive?

A: Your assay is likely correct; your expectation may be based on a different Tyrphostin.[1] A

common error is confusing RG 14620 with AG 1478.[1] While both are EGFR inhibitors, their

potencies differ by three orders of magnitude.[1]

Feature Tyrphostin RG 14620 Tyrphostin AG 1478

Primary Target EGFR (ErbB1) EGFR (ErbB1)

Typical IC50 (Cell-free) ~3.0 µM ~0.003 µM (3 nM)

Chemical Class Pyridyl-acrylonitrile Quinazoline

Mechanism ATP-Competitive ATP-Competitive

Diagnostic Step: If you require nanomolar inhibition, you are likely using the wrong compound.

[1] If you are characterizing RG 14620 specifically, an IC50 of 1–5 µM is the correct biological

baseline [1, 2].[1]

Module 3: The "ATP Shift" Phenomenon
Q: Why does my IC50 shift when I change ATP concentration?
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A: RG 14620 is an ATP-competitive inhibitor.[1] It binds to the kinase domain's ATP-binding

pocket.[1] Therefore, increasing the ATP concentration in your assay will outcompete the

inhibitor, artificially raising the IC50 (making the drug appear less potent).[1]

The Fix: Calculate Ki To compare data across different experimental conditions, you must

convert the dependent variable (IC50) to the independent constant (

) using the Cheng-Prusoff equation: [1]

: The Michaelis constant of EGFR for ATP (typically ~2–5 µM, but assay-dependent).[1]

: The concentration of ATP used in your specific assay.[1]

Troubleshooting Workflow:
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Figure 2: Diagnostic decision tree for isolating the source of IC50 variability.
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Module 4: Solubility & Precipitation
Q: The compound precipitates when added to the cell culture media.

A: RG 14620 is highly hydrophobic.[1] Direct addition of high-concentration DMSO stocks to

aqueous media causes "crashing out."[1]

Optimized Dilution Protocol:

Stock: Prepare 10 mM stock in 100% DMSO.

Intermediate: Create a 10x working solution in a vehicle containing PEG-300 or Tween-80 to

stabilize the transition.

Example: 10% DMSO / 40% PEG-300 / 50% Saline.[1]

Final: Add the intermediate solution to the cell media. Ensure final DMSO concentration is <

0.5% to avoid cytotoxicity masking the inhibitor's effect.[1]

Sonicate: If stock solution shows turbidity after thawing, sonicate at 40°C for 5 minutes (in

the dark).
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To cite this document: BenchChem. [Technical Support Center: Tyrphostin RG 14620 Assay
Optimization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679308/docs#technical-support-center-tyrphostin-
rg-14620-assay-optimization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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